Cas no 141300-18-7 (4H-Pyrazolo[3,4-d]pyrimidin-4-one,5-amino-1,5-dihydro-6-[(4-methylphenyl)amino]-)

• Product Name: 4H-Pyrazolo[3,4-d]pyrimidin-4-one,5-amino-1,5-dihydro-6-[(4-methylphenyl)amino]-
• CAS No: 141300-18-7
• MF: C₁₂H₁₂N₆O
• MW: 256.26328086853
• CID: 170510
• PubChem ID: 3072247
• Update Time: 2025-04-19

4H-Pyrazolo[3,4-d]pyrimidin-4-one,5-amino-1,5-dihydro-6-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one,5-amino-1,5-dihydro-6-[(4-methylphenyl)amino]-
• 5-amino-6-(4-methylanilino)-1H-pyrazolo[3,4-d]pyrimidin-4-one
• BRN 4876451
• DTXSID20161662
• 141300-18-7
• 4H-Pyrazolo(3,4-d)pyrimidin-4-one, 1,5-dihydro-5-amino-6-((4-methylphenyl)amino)-
• 1,5-Dihydro-5-amino-6-((4-methylphenyl)amino)-4H-pyrazolo(3,4-d)pyrimidin-4-one

• Inchi： 1S/C12H12N6O/c1-7-2-4-8(5-3-7)15-12-16-10-9(6-14-17-10)11(19)18(12)13/h2-6H,13H2,1H3,(H2,14,15,16,17)
• InChI Key： OKEPLQOMEFVNNF-UHFFFAOYSA-N
• SMILES： O=C1C2C=NNC=2N=C(NC2C=CC(C)=CC=2)N1N

Computed Properties

• Exact Mass: 256.10746
• Monoisotopic Mass: 256.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Density: 1.57
• Boiling Point: 537.9°Cat760mmHg
• Flash Point: 279.1°C
• Refractive Index: 1.787
• PSA: 99.4